2-Butanamine, 2-methyl-, hydrochloride
Overview
Description
2-Butanamine, 2-methyl-, hydrochloride (also known by other names such as tert-Pentylamine, α,α-Dimethylpropylamine, or 2-Methyl-2-aminobutane) is an organic compound with the chemical formula C₅H₁₃N . It belongs to the class of amines and is commonly encountered as a white crystalline solid. The compound has a molecular weight of approximately 87.16 g/mol .
Synthesis Analysis
The synthesis of 2-Butanamine, 2-methyl-, hydrochloride involves the reaction of 2-methyl-2-propanol (tert-butanol) with ammonium chloride in the presence of an acid catalyst. The reaction proceeds via nucleophilic substitution, resulting in the formation of the hydrochloride salt .
Molecular Structure Analysis
The compound’s molecular structure consists of a central carbon atom bonded to three hydrogen atoms (forming a methyl group) and an amino group (NH₂). The amino group is further attached to a secondary carbon atom (tertiary amine). The hydrochloride salt forms due to the protonation of the amino group by the chloride ion .
properties
CAS RN |
5336-21-0 |
|---|---|
Product Name |
2-Butanamine, 2-methyl-, hydrochloride |
Molecular Formula |
C5H14ClN |
Molecular Weight |
123.62 g/mol |
IUPAC Name |
2-methylbutan-2-amine;hydrochloride |
InChI |
InChI=1S/C5H13N.ClH/c1-4-5(2,3)6;/h4,6H2,1-3H3;1H |
InChI Key |
LPZRMKGBALTKKP-UHFFFAOYSA-N |
SMILES |
CCC(C)(C)N.Cl |
Canonical SMILES |
CCC(C)(C)N.Cl |
Origin of Product |
United States |
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